NAME
|
1759
|
Name
|
|
Quantity
|
0 mmol
|
Type
|
reactant
|
Smiles
|
CC(C)C[Al](CC(C)C)c1ccccc1
|
Name
|
|
Quantity
|
0.5 mmol
|
Type
|
reactant
|
Smiles
|
CCN(CC)C(=O)Oc1cscc1
|
Name
|
PCy3
|
Quantity
|
0.05 mmol
|
Type
|
reagent
|
Smiles
|
|
Control Type
|
UNSPECIFIED
|
Setpoint
|
90 °C
|
Reaction Time |
24 h |
Name
|
|
Type
|
product
|
Smiles
|
c1ccccc1c1cscc1
|
Type | Value | Analysis |
---|---|---|
YIELD | 22 |
Type
|
CUSTOM
|
Details
|
isolated yield
|
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |